Lipophilicity (XLogP3-AA) vs. Unsubstituted and Des-Chloro Analogues
The target compound's lipophilicity, as measured by its computed XLogP3-AA value of 2.8, is quantitatively higher than that of the unsubstituted analog 1-benzoylpiperidine (predicted XLogP ~2.2) and the des-chloro analog 1-(4-methoxybenzoyl)piperidine (predicted XLogP ~2.0). This indicates that the presence of the 3-chloro substituent on the benzoyl ring significantly increases lipophilicity, which is a critical parameter for predicting membrane permeability and oral bioavailability [1].
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 2.8 |
| Comparator Or Baseline | 1-benzoylpiperidine (CID 69892, predicted ~2.2); 1-(4-methoxybenzoyl)piperidine (predicted ~2.0) |
| Quantified Difference | +0.6 over unsubstituted analog; +0.8 over des-chloro analog |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) |
Why This Matters
A higher and distinct logP value directly influences the compound's suitability in assays requiring specific lipophilicity ranges for cell permeability or target engagement, making generic substitution a risk to assay consistency.
- [1] PubChem. (2026). Computed Properties for CID 56921455, 1-(3-Chloro-4-methoxybenzoyl)piperidine, CID 69892 (1-benzoylpiperidine), and related analogs. National Center for Biotechnology Information. View Source
